Cas no 1350467-23-0 (fijimycin C)

• Product name: fijimycin C
• CAS No: 1350467-23-0
• MF: C₄₄H₆₂N₈O₁₂
• MW: 895.009491443634
• CID: 2050284
• PubChem ID: 57402560

fijimycin C Chemical and Physical Properties

Names and Identifiers

• fijimycin C
• 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-(3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
• CHEMBL1915714
• 1350467-23-0
• CHEBI:224647
• 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-(3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide
• 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-[(2R)-3-methylbutan-2-yl]-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
• N-((6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-9-(hydroxymethyl)-2,5,11,15-tetramethyl-6-(3-methylbutan-2-yl)-19-(2-methylpropyl)-1,4,10,13,20-pentaoxo-12-phenyl-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo(2,1-O)1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl)-3-hydroxypyridine-2-carboximidate
• 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-((2R)-3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide
• N-[(6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-9-(hydroxymethyl)-2,5,11,15-tetramethyl-6-(3-methylbutan-2-yl)-19-(2-methylpropyl)-1,4,10,13,20-pentaoxo-12-phenyl-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo[2,1-O]1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl]-3-hydroxypyridine-2-carboximidate

• Inchi： InChI=1S/C44H62N8O12/c1-23(2)18-29-42(61)52-20-28(54)19-31(52)43(62)49(7)21-33(56)50(8)36(25(5)24(3)4)40(59)47-30(22-53)41(60)51(9)37(27-14-11-10-12-15-27)44(63)64-26(6)34(38(57)46-29)48-39(58)35-32(55)16-13-17-45-35/h10-17,23-26,28-31,34,36-37,53-55H,18-22H2,1-9H3,(H,46,57)(H,47,59)(H,48,58)
• InChI Key： KDTSWOUKAXSMRA-UHFFFAOYSA-N
• SMILES： CC(C)CC1NC(=O)C(NC(=O)c2ncccc2O)C(C)OC(=O)C(N(C)C(=O)C(CO)NC(=O)C(C(C)C(C)C)N(C)C(=O)CN(C)C(=O)C2CC(O)CN2C1=O)c1ccccc1

Computed Properties

• Exact Mass: 894.44871944g/mol
• Monoisotopic Mass: 894.44871944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 64
• Rotatable Bond Count: 8
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides